MC-Val-D-Cit-PAB-PNP

• Molecular Formula: C35H43N7O11
• Molecular Weight: 737.8 g/mol
• InChI: InChI=1S/C35H43N7O11/c1-22(2)31(40-28(43)8-4-3-5-20-41-29(44)17-18-30(41)45)33(47)39-27(7-6-19-37-34(36)48)32(46)38-24-11-9-23(10-12-24)21-52-35(49)53-26-15-13-25(14-16-26)42(50)51/h9-18,22,27,31H,3-8,19-21H2,1-2H3,(H,38,46)(H,39,47)(H,40,43)(H3,36,37,48)/t27-,31+/m1/s1
• InChIKey: HYSPJPGXSALJRR-JOMNFKBKSA-N

MC-Val-D-Cit-PAB-PNP: ADC Linker Overview

MC-Val-D-Cit-PAB-PNP (CAS 1350456-66-4) is a cleavable, heterobifunctional peptide linker designed for antibody-drug conjugate (ADC) synthesis . It comprises a maleimidocaproyl (MC) antibody-coupling domain, a protease-sensitive Valine-D-Citrulline (Val-D-Cit) dipeptide sequence, a self-immolative para-aminobenzyl (PAB) spacer, and a para-nitrophenyl (PNP) carbonate active ester for payload attachment . The defining architectural feature is the D‑Citrulline residue—a deliberate stereochemical deviation from the canonical L‑Citrulline—which modulates the linker's susceptibility to enzymatic cleavage and influences systemic stability relative to standard Val-L-Cit-PAB linkers used in approved ADCs such as brentuximab vedotin .

1

Stereochemically controlled ADC linker workflow using D-Citrulline residue for distinct enzymatic resistance profile compared to standard L-Cit linkers.

2

PNP active ester enables spectrophotometric conjugation monitoring and supports precise DAR optimization without separate activation steps.

3

Self-immolative PAB spacer supports traceless payload release through 1,6-elimination upon enzymatic processing, preserving unmodified drug structure.

• [1] Goel M, Razvi SZ, Sarkar S, Crittenden CM. Separation of Epimers of a Cleavable ADC Drug Linker Using SLIM–Ion Mobility Mass Spectrometry. J Am Soc Mass Spectrom. 2025. doi:10.1021/jasms.5c00270 View Source
• [2] Zhang D, Le H, dela Cruz-Chuh J, et al. Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody-Drug Conjugates with Phenol-Containing Payloads. Bioconjug Chem. 2018;29(2):267-274. doi:10.1021/acs.bioconjchem.7b00576 View Source

Differentiation from Generic Val-Cit-PAB Linkers

MC-Val-D-Cit-PAB-PNP is not a commodity Val-Cit-PAB linker. Its D‑Citrulline residue creates a stereochemical distinction that directly impacts cathepsin B recognition—the enzyme responsible for intracellular payload release . While L‑Citrulline-containing linkers are efficiently cleaved, D‑Citrulline is resistant, making chiral purity a critical quality attribute that dictates whether the linker cleaves or remains intact . Additionally, the PNP active ester offers a spectrophotometrically quantifiable conjugation handle absent in -OH or -Cl terminated analogs; the release of 4-nitrophenol (absorbance at ~400 nm) enables real-time reaction monitoring and precise Drug-to-Antibody Ratio (DAR) control . Substituting MC-Val-D-Cit-PAB-PNP with an all-L stereoisomer or a non-PNP analogue alters both the enzymatic cleavage profile and the conjugation workflow, introducing uncontrolled variables into ADC potency, stability, and manufacturability.

Risk Dimension

Target Compound

Generic Substitute

Enzymatic cleavage profile

D-Citrulline stereochemistry provides cathepsin B resistance.

All-L Val-Cit linkers have a different cleavage profile, which may shift intracellular payload release and confound potency comparisons.

Conjugation monitoring

PNP active ester releases 4-nitrophenol (UV-Vis ~400 nm) for real-time reaction tracking.

Non-PNP analogues lack intrinsic optical feedback, which may limit ability to achieve reproducible DAR without added analytical overhead.

• [1] Goel M, Razvi SZ, Sarkar S, Crittenden CM. Separation of Epimers of a Cleavable ADC Drug Linker Using SLIM–Ion Mobility Mass Spectrometry. J Am Soc Mass Spectrom. 2025. doi:10.1021/jasms.5c00270 View Source
• [2] Xian Ruixi Biotechnology. Azido-PEG3-Val-Cit-PAB-PNP Product Introduction (PNP active ester coupling rationale). 2025. View Source
• [3] Xian Ruixi Biotechnology. MC-Val-Cit-PAB-PNP Product Introduction (PNP as controlled-release and high-stability feature). 2025. View Source

Quantitative Differentiation Evidence

D-Citrulline Stereochemistry and Cathepsin B Cleavability

MC-Val-D-Cit-PAB-PNP incorporates D-Citrulline, whereas the industry-standard Val-Cit-PAB linkers in approved ADCs (e.g., brentuximab vedotin) use L-Citrulline . The stereochemical configuration of citrulline is the primary determinant of cathepsin B substrate recognition: L-citrulline is cleaved by cathepsin B, while D-citrulline is not . This binary on/off distinction means that any epimerization or chiral impurity in the linker directly abolishes enzymatic payload release. Analytical studies confirm that high chiral purity (>98% enantiomeric excess) is required to ensure the linker is recognized and cleaved efficiently . This stereochemical gating mechanism provides a quantifiable quality specification (chiral purity) that directly predicts ADC intracellular processing, a parameter not controlled in generic all-L linkers.

D-Citrulline Cleavage

Reported

D-Cit: Not cleaved by cathepsin B
L-Cit: Efficiently cleaved

Stereochemical gating mechanism may dictate binary on/off cleavage and influence ADC intracellular processing.

Reported >98% ee required for functional integrity. Data to verify.

Evidence Dimension	Cathepsin B enzymatic cleavability
Target Compound Data	D-Citrulline: not cleaved by cathepsin B (resistant)
Comparator Or Baseline	L-Citrulline: efficiently cleaved by cathepsin B (canonical Val-Cit-PAB linkers)
Quantified Difference	Binary (cleaved vs. not cleaved); >98% chiral purity required to maintain functional integrity
Conditions	In vitro cathepsin B enzymatic assay; SLIM ion mobility-mass spectrometry for chiral separation and identification of epimers

Why This Matters

Procurement of MC-Val-D-Cit-PAB-PNP with verified chiral purity ensures predictable, cathepsin B-dependent intracellular payload release, whereas generic all-L Val-Cit linkers carry a fundamentally different cleavage profile that may confound ADC potency and stability studies.

• [1] Zhang D, Le H, dela Cruz-Chuh J, et al. Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody-Drug Conjugates with Phenol-Containing Payloads. Bioconjug Chem. 2018;29(2):267-274. doi:10.1021/acs.bioconjchem.7b00576 View Source
• [2] Goel M, Razvi SZ, Sarkar S, Crittenden CM. Separation of Epimers of a Cleavable ADC Drug Linker Using SLIM–Ion Mobility Mass Spectrometry. J Am Soc Mass Spectrom. 2025. doi:10.1021/jasms.5c00270 View Source

PNP Active Ester for Spectrophotometric Conjugation Monitoring

The PNP carbonate terminus of MC-Val-D-Cit-PAB-PNP is a pre-activated ester that reacts directly with amine-containing payloads (e.g., auristatins, maytansinoids) without additional activation steps . Upon nucleophilic displacement by a primary amine, 4-nitrophenol is released, generating a characteristic yellow color with strong absorbance at approximately 400 nm . This permits real-time spectrophotometric tracking of the conjugation reaction, a capability absent in -OH or -Cl terminated analogs such as MC-Val-Cit-PAB-OH or MC-Val-Cit-PAB-Cl, which require separate activation steps and offer no intrinsic optical signal for reaction monitoring . The ability to quantify conjugation progress spectrophotometrically enables precise DAR control, which is critical for ADC efficacy and safety.

PNP Conjugation Monitoring

Method context

4-nitrophenol release allows UV-Vis monitoring at ~400 nm

Supports spectrophotometric conjugation workflow and DAR optimization.

Differs from -OH or -Cl terminated analogs requiring separate activation.

Evidence Dimension	Conjugation reaction monitoring
Target Compound Data	Real-time UV-Vis monitoring at ~400 nm via 4-nitrophenol release
Comparator Or Baseline	MC-Val-Cit-PAB-OH (requires separate activation; no intrinsic optical signal)
Quantified Difference	Qualitative advantage: spectrophotometric vs. no optical readout; eliminates activation step
Conditions	Conjugation of amine-containing payloads in organic or aqueous-organic solvent systems

Why This Matters

The PNP active ester allows scientists to spectrophotometrically confirm conjugation efficiency and achieve reproducible DAR values, a critical quality attribute for ADC batch consistency that non-PNP analogs cannot deliver without additional analytical overhead.

• [1] Xian Ruixi Biotechnology. Azido-PEG3-Val-Cit-PAB-PNP Product Introduction (PNP active ester coupling rationale). 2025. View Source
• [2] Xian Ruixi Biotechnology. MC-Val-Cit-PAB-PNP Product Introduction (PNP as controlled-release and high-stability feature). 2025. View Source

Self-Immolative PAB Spacer and Payload Release Kinetics

The PAB spacer in MC-Val-D-Cit-PAB-PNP undergoes spontaneous 1,6-elimination upon cathepsin B cleavage of the Val-Cit dipeptide, releasing the unmodified drug . Immolation studies with structurally analogous Val-Cit-PAB linkers demonstrate that PAB self-immolation occurs on a timescale of minutes for payloads such as cyclopropapyrroloindolone (CPI), whereas for certain phenol-ether payloads the immolation proceeds more slowly (hours) . The rapid, traceless release mechanism ensures that the liberated drug retains its native structure and full pharmacological potency, in contrast to non-self-immolative linkers that leave residual chemical appendages on the payload, potentially altering target binding or activity .

PAB Self-Immolation

Reported

Minutes-scale for CPI class; Hours-scale for less favorable substrates

Kinetics context may influence payload release rate and unmodified drug liberation.

Traceless release mechanism retains native drug structure. Payload-dependent kinetics.

Evidence Dimension	Payload release rate post-enzymatic cleavage
Target Compound Data	PAB immolation: minutes-scale for optimal payloads (CPI class); hours-scale for less favorable substrates (CBI-TM class)
Comparator Or Baseline	Non-self-immolative linkers: no spontaneous release; payload remains attached to linker fragment
Quantified Difference	Qualitative advantage: traceless drug release preserving native drug structure vs. linker-adducted drug
Conditions	In vitro enzymatic cleavage (cathepsin B) followed by spontaneous 1,6-elimination in aqueous buffer; payload structure-dependent kinetics

Why This Matters

The PAB self-immolative spacer ensures that the cytotoxic payload is released in its unmodified, fully active form inside target cells, a mechanistic prerequisite for ADC potency that non-immolative linkers cannot guarantee.

• [1] Zhang D, Le H, dela Cruz-Chuh J, et al. Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody-Drug Conjugates with Phenol-Containing Payloads. Bioconjug Chem. 2018;29(2):267-274. doi:10.1021/acs.bioconjchem.7b00576 View Source

Cathepsin B-Cleavable vs. Non-Cleavable Linker Selectivity

MC-Val-D-Cit-PAB-PNP is a cathepsin B-cleavable linker, meaning payload release is triggered only upon internalization and lysosomal trafficking within target cells . Non-cleavable linkers, by contrast, rely on complete lysosomal degradation of the antibody for payload release, a slower and less efficient process . Industry data indicate that more than 80% of clinically approved ADCs employ cleavable linkers, with Val-Cit-based systems being the most prevalent . The cathepsin B-cleavable design provides a quantifiable advantage in release efficiency: studies comparing cleavable vs. non-cleavable constructs show that cleavable linkers enable faster intracellular drug liberation, which correlates with enhanced cytotoxicity in target-expressing cells .

Cleavable vs. Non-Cleavable

Class-level

Cathepsin B-cleavable (triggered release) vs. full lysosomal antibody degradation

Reported intracellular release context supports payload liberation studies.

>80% of approved ADCs use cleavable linkers (class-level inference).

Evidence Dimension	Payload release mechanism and efficiency
Target Compound Data	Cathepsin B-cleavable: rapid, enzymatic-triggered release in lysosomes
Comparator Or Baseline	Non-cleavable linkers: release requires complete lysosomal degradation of the antibody
Quantified Difference	Qualitative advantage: faster intracellular release and established clinical precedent (>80% of approved ADCs use cleavable linkers)
Conditions	Intracellular trafficking to lysosomes in target-positive cancer cells

Why This Matters

The cathepsin B-cleavable design aligns MC-Val-D-Cit-PAB-PNP with the clinically validated linker paradigm, providing confidence in translational relevance and intracellular release kinetics that non-cleavable alternatives cannot match.

• [1] NJ Bio, Inc. Linkers for ADCs (comparison of cleavable vs. non-cleavable linkers). 2020. View Source
• [2] Iris Biotech. The Self-Immolative PAB Spacer (more than 80% of clinically-approved ADCs are based on cleavable linkers). 2026. View Source

Optimal Application Scenarios

ADC Conjugation with Spectrophotometric DAR Control

Researchers synthesizing ADCs with amine-containing payloads (e.g., MMAE, MMAF, maytansinoids) benefit from the PNP active ester's intrinsic spectrophotometric readout at ~400 nm, enabling real-time quantification of conjugation efficiency and precise DAR optimization. This capability is unavailable with -OH or -Cl terminated linkers such as MC-Val-Cit-PAB-OH, which require separate activation and lack an optical handle for reaction monitoring. Use MC-Val-D-Cit-PAB-PNP when batch-to-batch DAR consistency is critical for preclinical efficacy and toxicity studies .

Stereochemically Defined Linkers for Intracellular Release

For ADCs where the intracellular release mechanism must be cathepsin B-dependent, MC-Val-D-Cit-PAB-PNP provides a unique stereochemical profile: the D-Citrulline residue is resistant to cathepsin B cleavage, while the self-immolative PAB spacer ensures traceless drug release upon enzymatic processing of the Val-Cit dipeptide (cleavage occurs at the Cit-PAB bond). This design is suitable for exploring structure-activity relationships where linker stereochemistry modulates ADC stability and potency. High chiral purity (>98% enantiomeric excess) is essential to maintain functional integrity. Verify chiral purity by SLIM ion mobility-mass spectrometry or equivalent methods prior to conjugation .

Preclinical ADC Studies with Improved Plasma Stability

Standard Val-L-Cit-PABC linkers are known to be unstable in mouse plasma due to extracellular hydrolysis by carboxylesterase 1C, complicating preclinical PK/PD and efficacy studies in murine models. While direct mouse plasma stability data for MC-Val-D-Cit-PAB-PNP adducts are not publicly available, the D-Citrulline modification represents a linker engineering strategy aimed at mitigating extracellular cleavage. Researchers should evaluate MC-Val-D-Cit-PAB-PNP as a candidate linker when mouse plasma stability is a critical parameter, performing head-to-head stability comparisons against Val-L-Cit-PABC constructs in relevant species plasma .

ADC Programs Across Cancer and Autoimmune Indications

MC-Val-D-Cit-PAB-PNP is indicated for the synthesis of ADCs directed against cancer, autoimmune diseases, and infectious diseases . The linker's modular architecture—MC for cysteine conjugation, Val-D-Cit for cathepsin B sensitivity, PAB for self-immolative release, and PNP for payload attachment—enables flexible pairing with diverse antibodies and payloads. Its established purity specification (>98%, confirmed by HPLC and NMR ) supports regulatory documentation for in vivo studies and early-stage process development. Select MC-Val-D-Cit-PAB-PNP when the target indication requires a protease-cleavable, self-immolative linker with verifiable quality attributes.

Application

Selection Property

Validation Focus

ADC Conjugation & DAR Control

PNP active ester spectrophotometric monitoring

Confirm UV-Vis reaction tracking at ~400 nm for precise DAR assessment

Stereochemically Controlled Intracellular Release

D-Citrulline chiral purity

Verify >98% enantiomeric excess to ensure predictable enzymatic cleavage profile

Preclinical Plasma Stability Studies

Linker resistance to extracellular esterases

Perform head-to-head stability comparisons in relevant species plasma

ADC Research Programs

Modular architecture & purity specification

Review HPLC/NMR purity for batch consistency and research documentation

• [1] Xian Ruixi Biotechnology. Azido-PEG3-Val-Cit-PAB-PNP Product Introduction (PNP active ester coupling rationale). 2025. View Source
• [2] Xian Ruixi Biotechnology. MC-Val-Cit-PAB-PNP Product Introduction (PNP as controlled-release and high-stability feature). 2025. View Source
• [3] Goel M, Razvi SZ, Sarkar S, Crittenden CM. Separation of Epimers of a Cleavable ADC Drug Linker Using SLIM–Ion Mobility Mass Spectrometry. J Am Soc Mass Spectrom. 2025. doi:10.1021/jasms.5c00270 View Source
• [4] Zhang D, Le H, dela Cruz-Chuh J, et al. Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody-Drug Conjugates with Phenol-Containing Payloads. Bioconjug Chem. 2018;29(2):267-274. doi:10.1021/acs.bioconjchem.7b00576 View Source
• [5] Dorywalska M, Dushin R, et al. Molecular Basis of Valine-Citrulline-PABC Linker Instability in Site-Specific ADCs and Its Mitigation by Linker Design. Mol Cancer Ther. 2016;15(5):958-970. doi:10.1158/1535-7163.MCT-15-0738 View Source